Cas no 28242-18-4 (Butanedioic acid,1,4-bis(3-amino-3-iminopropyl) ester, hydrochloride (1:2))
28242-18-4 structure
Product Name:Butanedioic acid,1,4-bis(3-amino-3-iminopropyl) ester, hydrochloride (1:2)
CAS No:28242-18-4
MF:C10H20Cl2N4O4
MW:331.196200370789
CID:255740
PubChem ID:206602
Update Time:2025-04-19
Butanedioic acid,1,4-bis(3-amino-3-iminopropyl) ester, hydrochloride (1:2) Chemical and Physical Properties
Names and Identifiers
-
- Butanedioic acid,1,4-bis(3-amino-3-iminopropyl) ester, hydrochloride (1:2)
- bis(3-amino-3-iminopropyl) butanedioate,dihydrochloride
- DTXSID60182497
- 28242-18-4
- Bis(2-amidinoethyl) succinate dihydrochloride
- Succinic acid, diester with hydracrylamidine, dihydrochloride
-
- Inchi: 1S/C10H18N4O4.2ClH/c11-7(12)3-5-17-9(15)1-2-10(16)18-6-4-8(13)14;;/h1-6H2,(H3,11,12)(H3,13,14);2*1H
- InChI Key: YTSOBFKJXMXBEF-UHFFFAOYSA-N
- SMILES: Cl.Cl.O(C(CCC(=O)OCCC(=N)N)=O)CCC(=N)N
Computed Properties
- Exact Mass: 330.0864
- Monoisotopic Mass: 330.086
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 11
- Complexity: 298
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 152Ų
Experimental Properties
- Boiling Point: 416.5°C at 760 mmHg
- Flash Point: 205.7°C
- PSA: 152.34
Butanedioic acid,1,4-bis(3-amino-3-iminopropyl) ester, hydrochloride (1:2) Related Literature
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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